BU 224 hydrochloride
Overview
Description
BU 224 hydrochloride is a high-affinity ligand for the imidazoline I2 binding site . It is a potent and selective I2 ligand . It is also a putative antagonist .
Molecular Structure Analysis
The empirical formula of this compound is C12H11N3·HCl . Its molecular weight is 233.70 .
Physical And Chemical Properties Analysis
This compound is a white solid . It is soluble in DMSO to 10 mM . It is also soluble in ethanol (1.2 mg/mL), water (>16 mg/mL), 0.1 M NaOH (24 mg/mL), and 0.1 M HCl (>30 mg/mL) .
Scientific Research Applications
BU 224 Hydrochloride has been used in a variety of scientific research applications. It has been used to investigate the effects of dopamine on the body, as well as its potential therapeutic applications. It has also been used to study the role of dopamine in the regulation of behavior, mood, and cognition. Additionally, this compound has been used to study the effects of dopamine on learning and memory, as well as its potential role in the treatment of neurological and psychiatric disorders.
Mechanism of Action
Target of Action
BU 224 hydrochloride is a selective ligand of the imidazoline I2 receptor . This receptor is the primary receptor for clonidine and other imidazolines . It is an allosteric binding site of monoamine oxidase and plays a critical role in neuroprotection and pain modulation .
Mode of Action
This compound interacts with its target, the imidazoline I2 receptor, in a selective manner . It is known to antagonize the effects of imidazoline ligands on morphine antinociception . This suggests that this compound may modulate the activity of the imidazoline I2 receptor, thereby influencing the receptor’s role in pain modulation .
Biochemical Pathways
The imidazoline I2 receptor is involved in various biochemical pathways, including those related to neuroprotection and pain modulation . In the rat forced swim test (FST), BU224 significantly inhibited immobility and increased mild swimming . Also, BU224 increased adrenocorticotrophic hormone (ACTH) response to FST and 5-hydroxytryptamine (5-HT) levels in the frontal cortex and reduced 5-HT turnover in the hypothalamus and frontal cortex .
Pharmacokinetics
It is known that the compound is soluble in dmso .
Result of Action
This compound has been shown to have significant effects in various experimental models. For instance, in the rat forced swim test (FST), BU224 significantly inhibited immobility and increased mild swimming . It also increased adrenocorticotrophic hormone (ACTH) response to FST and 5-hydroxytryptamine (5-HT) levels in the frontal cortex and reduced 5-HT turnover in the hypothalamus and frontal cortex . These results suggest that BU224 has antidepressant-like activity .
Advantages and Limitations for Lab Experiments
BU 224 Hydrochloride has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of using this compound is that it is relatively easy to synthesize and is relatively stable. Additionally, it is relatively selective for dopamine receptors, which makes it useful for studying the effects of dopamine on the body. However, this compound is not as potent as some other dopamine analogs, which can limit its usefulness in some experiments. Additionally, it is not as widely available as some other compounds, which can make it difficult to acquire for some experiments.
Future Directions
BU 224 Hydrochloride has a wide range of potential applications in scientific research. It has been used to study the effects of dopamine on the body, as well as its potential therapeutic applications. Additionally, it has been used to investigate the role of dopamine in the regulation of behavior, mood, and cognition. In the future, this compound could be used to further investigate the effects of dopamine on learning and memory, as well as its potential role in the treatment of neurological and psychiatric disorders. Additionally, it could be used to study the effects of dopamine on other physiological processes, such as appetite and sleep. Finally, this compound could be used to develop new therapeutic agents for the treatment of neurological and psychiatric disorders.
Safety and Hazards
properties
IUPAC Name |
2-(4,5-dihydro-1H-imidazol-2-yl)quinoline;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3.ClH/c1-2-4-10-9(3-1)5-6-11(15-10)12-13-7-8-14-12;/h1-6H,7-8H2,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDFHQXAQWZWRSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=C(N1)C2=NC3=CC=CC=C3C=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901019114 | |
Record name | 2-(4,5-Dihydro-1H-imidazol-2-yl)quinoline;hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901019114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
205437-64-5 | |
Record name | 2-(4,5-Dihydro-1H-imidazol-2-yl)quinoline;hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901019114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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